Cas no 648928-44-3 (9H-Xanthene-9-propanol)

9H-Xanthene-9-propanol structure
9H-Xanthene-9-propanol structure
Product Name:9H-Xanthene-9-propanol
CAS No:648928-44-3
MF:C16H16O2
MW:240.297044754028
CID:411916
PubChem ID:69767577
Update Time:2025-04-19

9H-Xanthene-9-propanol Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene-9-propanol
    • 3-(9H-xanthen-9-yl)propan-1-ol
    • DTXSID90741293
    • SCHEMBL6402895
    • 648928-44-3
    • Inchi: 1S/C16H16O2/c17-11-5-8-12-13-6-1-3-9-15(13)18-16-10-4-2-7-14(12)16/h1-4,6-7,9-10,12,17H,5,8,11H2
    • InChI Key: LLJPQOXIZDQLIP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCO

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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